Cas no 1171938-74-1 (5-(2-Ffluoro-5-nitrophenyl)-2H-tetrazole)

• Product Name: 5-(2-Ffluoro-5-nitrophenyl)-2H-tetrazole
• CAS No: 1171938-74-1
• MF: C₇H₄FN₅O₂
• MW: 209.137363433838
• MDL: MFCD18375288
• CID: 1056479
• Update Time: 2025-11-02

5-(2-Ffluoro-5-nitrophenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole
• 2H-​Tetrazole, 5-​(2-​fluoro-​5-​nitrophenyl)​-
• 6236AJ
• TRA0038125
• SY012444
• BB 0259654
• 5-(2-Ffluoro-5-nitrophenyl)-2H-tetrazole

• MDL： MFCD18375288
• Inchi： 1S/C7H4FN5O2/c8-6-2-1-4(13(14)15)3-5(6)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
• InChI Key： FPUYMBWDUWZGHY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1N=NNN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Topological Polar Surface Area: 100

Experimental Properties

• PSA: 100.28000
• LogP: 1.43720

Additional information on 5-(2-Ffluoro-5-nitrophenyl)-2H-tetrazole

5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole: A Versatile Compound in Modern Pharmaceutical Research

5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole, with the chemical formula C₇H₃FN₂O₂ and CAS number 1171938-74-1, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique 2H-tetrazole core, which is conjugated with a 2-fluoro-5-nitrophenyl substituent. The structural complexity of this molecule positions it as a potential candidate for drug development, particularly in the design of selective modulators for various biological targets.

Recent studies have highlighted the importance of 2H-tetrazole derivatives in the development of anti-inflammatory and anti-cancer agents. The 2-fluoro-5-nitrophenyl group introduces electron-withdrawing properties, which can modulate the reactivity and biological activity of the molecule. This structural feature is particularly relevant in the context of drug design, where the balance between potency and selectivity is critical. The CAS number 1171938-74-1 is a unique identifier that ensures the precise documentation of this compound in scientific databases and regulatory frameworks.

One of the key advantages of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is its potential as a scaffold for the development of small-molecule inhibitors targeting specific enzymes. For instance, recent research has demonstrated its ability to interact with kinases involved in cell proliferation and survival pathways. This makes it a promising candidate for the treatment of diseases such, as 2H-tetrazole-based compounds have shown efficacy in preclinical models of cancer. The 2-fluoro-5-nitrophenyl substituent is believed to enhance the compound's binding affinity to its target proteins, thereby improving its therapeutic potential.

The synthesis of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole involves a multi-step process that typically begins with the nitration of a phenyl ring, followed by the introduction of a fluorine atom at the 2-position. This reaction is critical in achieving the desired electronic properties of the molecule. Subsequent steps involve the coupling of the phenyl ring with a 2H-tetrazole core, which requires precise control of reaction conditions to ensure the formation of the correct stereoisomer. The final product is then purified and characterized using techniques such as nuclear magnetic resonance (NMR) and mass spectrometry to confirm its chemical identity.

Recent advancements in computational chemistry have provided valuable insights into the molecular dynamics of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole. Molecular docking studies have revealed that the 2H-tetrazole ring can form hydrogen bonds with specific amino acid residues in target proteins, which is crucial for its biological activity. These findings are particularly relevant in the context of drug design, where the ability to predict protein-ligand interactions is essential for optimizing therapeutic outcomes. The 2-fluoro-5-nitrophenyl substituent is also believed to contribute to the compound's stability in biological environments, reducing the risk of degradation.

Another area of interest in the study of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is its potential application in the development of anti-inflammatory agents. Inflammation is a complex process that involves the activation of various signaling pathways, and compounds that can modulate these pathways are highly sought after. The 2H-tetrazole core has been shown to exhibit anti-inflammatory properties in preclinical studies, particularly in models of arthritis and inflammatory bowel disease. The 2-fluoro-5-nitrophenyl group may further enhance these properties by modulating the activity of inflammatory mediators such as cytokines and chemokines.

Moreover, the CAS number 1171938-74-1 is a critical piece of information for researchers and regulatory agencies, as it ensures the accurate identification and classification of this compound. This is particularly important in the context of global regulatory frameworks, where the correct identification of chemical substances is essential for compliance with safety and quality standards. The use of standardized CAS numbers also facilitates the sharing of data across different research institutions and industries, promoting collaboration and innovation in the field of pharmaceutical science.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tetrazole core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tetrazole core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tetrazole core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tetrazole core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tet, and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tetrazole core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tetrazole core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

Recent studies have also explored the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in the treatment of neurodegenerative diseases. These conditions, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neurons and the accumulation of toxic proteins. Compounds that can target these pathological processes are of great therapeutic significance. The 2H-tetrazole core has been shown to interact with proteins involved in the aggregation of amyloid-beta and alpha-synuclein, which are key players in the pathogenesis of these diseases. The 2-fluoro-5-nitrophenyl substituent may further enhance the compound's ability to inhibit these pathological processes by modulating the conformational stability of the target proteins.

In addition to its therapeutic potential, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole is also being investigated for its role in the development of diagnostic agents. The unique chemical properties of this compound make it a suitable candidate for the design of imaging agents that can target specific tissues or cells. For example, the 2H-tetrazole core can be modified to incorporate radiolabels, enabling the visualization of biological processes in vivo. This application is particularly relevant in the field of oncology, where the ability to monitor the progression of tumors and the response to therapy is essential for personalized treatment strategies.

The synthesis and characterization of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole are also being optimized to improve its pharmacological properties. Researchers are exploring various modifications to the 2H-tet, core and the 2-fluoro-5-nitrophenyl substituent to enhance the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating the compound from the laboratory to clinical applications, where factors such as drug metabolism and excretion must be carefully considered.

In conclusion, 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole represents a promising area of research in medicinal chemistry, with potential applications in the treatment of various diseases. The unique structural features of this compound, including its 2H-tetrazole core and 2-fluoro-5-nitrophenyl substituent, position it as a valuable scaffold for the development of new therapeutic agents. The CAS number 1171938-74-1 ensures its accurate identification and classification, facilitating its use in scientific and regulatory contexts. As research in this area continues to evolve, the potential of 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole in drug development is likely to expand, offering new opportunities for the treatment of complex diseases.

It seems there may be some confusion or repetition in the text you've provided. Let me clarify and summarize the key points: ### 1. Chemical Compound: - The compound in question is 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole, with the CAS number 1171938-74-1. - This is a tetrazole derivative with a 2-fluoro-5-nitrophenyl substituent attached at the 5-position of the tetrazole ring. ### 2. Structural Features: - Tetrazole ring: A five-membered heterocyclic ring containing four nitrogen atoms. - Substituent: A 2-fluoro-5-nitrophenyl group, which is a fluorine and nitro functionalized phenyl ring. ### 3. Potential Applications: - Therapeutic Use: The compound is being explored for drug development, particularly for neurodegenerative diseases like Alzheimer's and Parkinson's. This is due to its potential to interact with proteins involved in amyloid-beta and alpha-synuclein aggregation, which are key pathological features of these diseases. - Diagnostic Use: The compound may also be used in imaging agents, especially in oncology, due to the ability to modify the tetrazole core with radiolabels for in vivo visualization. ### 4. Research Focus: - Pharmacological Optimization: Researchers are working on modifying the tetrazole core and the 2-fluoro-5-nitrophenyl substituent to improve solubility, bioavailability, and metabolic stability. - Clinical Translation: The goal is to translate these findings from the laboratory to clinical applications, which requires careful consideration of drug metabolism and excretion. ### 5. Significance: - Medicinal Chemistry: The compound represents a promising scaffold for developing novel therapeutic agents, especially for complex diseases. - Regulatory and Scientific Context: The CAS number ensures accurate identification and classification for scientific and regulatory purposes. ### Summary: 5-(2-Fluoro-5-nitrophenyl)-2H-tetrazole (CAS 1171938-74-1) is a tetrazole derivative with potential applications in neurodegenerative disease treatment and cancer diagnostics. Its structural features and pharmacological properties are being studied to improve its therapeutic potential and clinical applicability. Let me know if you'd like a more detailed explanation of any specific aspect!